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Compound of Interest

Compound Name: (+/-)-PPCC oxalate

Cat. No.: B13840501

Executive Summary & Core Directive

(+/-)-PPCC Oxalate (CAS: 1781628-91-8) is a high-affinity, selective Sigma-1 (

) receptor ligand with potent central nervous system (CNS) activity. As a bioactive research
chemical, it must be classified as a High Potency Active Pharmaceutical Ingredient (HPAPI) for
safety and disposal purposes.

CRITICAL PROHIBITION: Under no circumstances should this compound, its solutions, or
contaminated glassware washings be discharged into municipal sewer systems. The biological
persistence and specific receptor affinity of this compound pose significant ecological risks.
High-temperature chemical incineration is the mandatory disposal route.

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of the compound is the first step in effective
containment.
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Property

Specification

Operational Implication

Chemical Name

(£)-methyl (1R,2S/1S,2R)-2-
[(4-hydroxy-4-phenylpiperidin-
1-yl)methyl]-1-(4-
methylphenyl)cyclopropanecar

boxylate oxalate

Bioactive Agent: Treat as a

neuroactive substance.

Stoichiometry calculations for

Molecular Weight 469.53 g/mol T )
neutralization (if applicable).
Spill Cleanup: Do not use
- DMSO (100 mM), Ethanol (10 water initially for powder spills;
Solubility

mM)

use organic solvents for final

decontamination.

Primary Hazard

Acute Toxicity (Oral/Dermal),
CNS Modulation

PPE: Double nitrile gloves and
respiratory protection are non-

negotiable.

Appearance

White to off-white solid

Hard to detect on white bench
surfaces; use contrasting

bench mats.

Mechanistic Safety Context

(+/-)-PPCC acts as a potent agonist at the

receptor (

nM).[1][2][3][4] Unlike standard organic salts, accidental exposure does not just cause chemical
burns; it triggers specific neuro-modulatory pathways involving calcium signaling and

neurotransmitter release. Therefore, containment of dust is the primary safety objective to
prevent inhalation or mucous membrane absorption.

Personal Protective Equipment (PPE) Matrix

Adhere to the "Universal Precaution" standard for research chemicals with incomplete chronic

toxicology data.
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e Respiratory: NIOSH-approved N95 respirator (minimum) or P100 HEPA filter if handling open
powder outside a fume hood (not recommended).

o Dermal: Double-gloving (Nitrile/Nitrile). Change outer gloves immediately upon suspected
contamination.

e Ocular: Chemical splash goggles. Safety glasses are insufficient for solution handling.

» Clothing: Standard lab coat (buttoned) and long pants. Tyvek sleeves recommended for
stock solution preparation.

Spill Response Protocols
Scenario A: Solid Powder Spill

Objective: Prevent aerosolization. Do NOT dry sweep.
o Evacuate & Isolate: Clear the immediate area.

o Dampen: Gently cover the spill with paper towels dampened with Ethanol (70%). This
prevents dust generation.

e Collect: Scoop the damp towels and powder into a wide-mouth hazardous waste jar.
o Clean: Wipe the surface 3x with Ethanol, followed by a soap/water rinse.

o Dispose: All cleanup materials go into the Solid Hazardous Waste stream (Incineration).

Scenario B: Liquid Solution Spill (DMSO/Ethanol)

Objective: Contain migration and prevent dermal absorption (DMSO penetrates skin rapidly,
carrying the ligand with it).

o Absorb: Immediately place absorbent pads (vermiculite or polypropylene mats) over the
liquid.

» Neutralize (Surface): Once bulk liquid is removed, scrub area with a mild surfactant.

» Verify: Check for residue.
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e Dispose: Place soaked pads into Liquid/Solid Hazardous Waste bags.

Decision Logic: Spill Response

Spill Detected

Identify State

Solid / Powder Liquid / Solution
Cover with EtOH-dampened Apply Absorbent Pads
towels (Prevent Dust) (Do not wipe initially)

N

Triple Wipe Surface
(Solvent -> Soap -> Water)

Seal in HazWaste Container

Label: 'Toxic - Sigma Ligand'

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill containment, prioritizing aerosol suppression for

solids and dermal protection for liquids.

Waste Management & Final Disposal

The disposal pathway for (+/-)-PPCC Oxalate is strictly regulated. It must be destroyed via
thermal oxidation to break down the stable piperidine and cyclopropane rings.
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Waste Stream Segregation[5]

Labeling Code

Waste Type Description Container Type
(Example)
) Clear plastic
Contaminated gloves,
] ] hazardous waste bag
Solid Waste weigh boats, paper HAZ-TOX-SOL

towels, trace powder.

(6 mil) inside a rigid
container.

Stock solutions
Liquid Waste (DMSO/EtOH), HPLC

waste, mother liquors.

HDPE or Glass
Carboy (Secondary HAZ-TOX-LIQ

containment required).

Contaminated
Sharps needles/syringes used

for injection.

Rigid Red Sharps
Container.

BIO-CHEM-SHARPS

The "Red Bag" Protocol

» Labeling: All containers must be labeled with the full chemical name: "(+/-)-PPCC Oxalate".

Do not use abbreviations like "PPCC" alone, as waste handlers may not recognize the

hazard.

* RCRA Classification: While not explicitly P-listed, treat as a Toxic Waste characteristic.

» Destruction: The waste manifest must specify Incineration.

Operational Workflow: Waste Lifecycle

Benchtop Generation Daily Transfer _ | Satellite Accumulation Area
(Exp. Residue) "1 (secondary Containment)

Weekly/Full Central Waste Storage Contractor High-Temp Incineration
(EHS Pickup) (Final Destruction)

Click to download full resolution via product page

Figure 2: Chain of custody for (+/-)-PPCC waste, ensuring zero environmental release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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